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Compound of Interest

Compound Name:
3-(2,5-Dioxoimidazolidin-4-

yl)propanoic acid

Cat. No.: B1211873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(2,5-Dioxoimidazolidin-4-yl)propanoic acid, also known as hydantoin-5-propionic acid, is a

heterocyclic compound with demonstrated activity as an inhibitor of organic anion transporters

(OATs).[1] This compound is a valuable tool for in vitro and in vivo studies related to renal drug

transport and the investigation of drug-drug interactions. These application notes provide

detailed protocols for the preparation of solutions of 3-(2,5-dioxoimidazolidin-4-yl)propanoic
acid for use in research settings.

Physicochemical and Solubility Data
A summary of the key physicochemical properties of 3-(2,5-dioxoimidazolidin-4-yl)propanoic
acid is provided in the table below. This information is crucial for the accurate preparation of

solutions and for understanding the behavior of the compound in experimental systems.
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Property Value Source

Synonyms
Hydantoin-5-propionic acid,

Carglumic Acid Impurity B
[2][3]

CAS Number 5624-26-0 [1]

Molecular Formula C₆H₈N₂O₄ [1]

Molecular Weight 172.14 g/mol [1]

Melting Point 179-181 °C [1]

Solubility
Slightly soluble in DMSO and

Methanol. Soluble in water.
[3]

Storage (Solid)
2-8°C, protect from moisture

(hygroscopic)
[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of 3-(2,5-
dioxoimidazolidin-4-yl)propanoic acid in dimethyl sulfoxide (DMSO). This stock solution is

suitable for dilution into aqueous buffers or cell culture media for various in vitro assays.

Materials:

3-(2,5-Dioxoimidazolidin-4-yl)propanoic acid (solid)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Procedure:

Weighing: Accurately weigh the desired amount of 3-(2,5-dioxoimidazolidin-4-yl)propanoic
acid in a sterile microcentrifuge tube. For example, to prepare a 100 mM stock solution,

weigh 1.7214 mg of the compound for a final volume of 100 µL.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube.

Dissolution: Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, brief sonication (5-10 minutes) in a water bath sonicator

may be applied.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparation of an Aqueous Working Solution
for Enzyme Assays
This protocol is adapted from a published method for an enzyme assay and describes the

preparation of a working solution in a buffered aqueous solution.

Materials:

3-(2,5-Dioxoimidazolidin-4-yl)propanoic acid (solid)

Potassium phosphate buffer (50 mM, pH 7.2)

Sterile conical tubes

Vortex mixer

Procedure:

Buffer Preparation: Prepare a 50 mM potassium phosphate buffer and adjust the pH to 7.2.

Weighing and Dissolution: For a 15 mM working solution, weigh 2.5821 mg of 3-(2,5-
dioxoimidazolidin-4-yl)propanoic acid and dissolve it in 1 mL of the 50 mM potassium

phosphate buffer (pH 7.2).
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Mixing: Vortex the solution until the solid is completely dissolved.

Use: This solution is ready for immediate use in enzyme assays. It is recommended to

prepare this solution fresh on the day of the experiment.

Experimental Workflow

Solution Preparation and Use Workflow
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Caption: Workflow for preparing stock and working solutions of 3-(2,5-dioxoimidazolidin-4-
yl)propanoic acid.
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Mechanism of Action: Inhibition of Organic Anion
Transporters
3-(2,5-Dioxoimidazolidin-4-yl)propanoic acid functions as an inhibitor of organic anion

transporters (OATs), particularly OAT1 (SLC22A6) and OAT3 (SLC22A8).[4] These transporters

are primarily located on the basolateral membrane of renal proximal tubule cells and are

responsible for the uptake of a wide range of endogenous and exogenous organic anions from

the blood into the kidney for subsequent excretion.[4] By inhibiting OAT1 and OAT3, 3-(2,5-
dioxoimidazolidin-4-yl)propanoic acid can block the renal clearance of OAT substrates,

leading to their accumulation in the systemic circulation.[4]

Endogenous substrates of OAT1 and OAT3 include metabolic byproducts and signaling

molecules such as uric acid, kynurenic acid, and homovanillic acid.[5][6] The inhibition of their

transport can have significant physiological consequences and is a key mechanism to consider

in drug development and toxicology studies.

Signaling Pathway Diagram
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Caption: Inhibition of OAT1 and OAT3 by 3-(2,5-dioxoimidazolidin-4-yl)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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